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Compound of Interest

Compound Name: Tris(tribromoneopentyl)phosphate

Cat. No.: B098018

Tris(tribromoneopentyl)phosphate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(tribromoneopentyl)phosphate, with the CAS Number 19186-97-1, is a halogenated
organophosphorus compound primarily utilized as an additive flame retardant.[1][2][3] Its
chemical structure, characterized by a high bromine content of approximately 70% and a
phosphorus content of about 3%, confers a synergistic flame retardant efficacy.[4][5] This
technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, and the established mechanism of action of Tris(tribromoneopentyl)phosphate.
Detailed experimental protocols for its synthesis and a general approach for its analysis are
presented. Due to its industrial application, information regarding specific biological signaling
pathways in the context of drug development is not available; however, its known toxicological
profile is discussed based on available data for related compounds.

Chemical Structure and Identification

Tris(tribromoneopentyl)phosphate is systematically known as tris[3-bromo-2,2-
bis(bromomethyl)propyl] phosphate.[1][6] The molecule consists of a central phosphate group
esterified with three tribromoneopentyl alcohol moieties.
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Chemical Structure:
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He, OHe (Combustion Radicals)

Radical Quenching

@ Tris(tribromoneopentyl)phosphate
Polymer Matrix Protective Char Layer Insulation & Reduced Volatiles

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Dissolve Tribromoneopentanol
in Organic Solvent
G\dd POCI3 and Catalys)
Heat and React
(10-100 °C, 1-24h)
Post-treatment
(Washing, Solvent Removal)
Purification
(Recrystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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